Cas no 1956328-09-8 (1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate)

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate is a heterocyclic compound featuring a pyrrolidine ring fused with a 1,2,4-triazole moiety, further stabilized as an oxalate salt. This structure enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The oxalate salt form improves solubility and crystallinity, facilitating purification and handling. Its dual functional groups enable selective modifications, making it valuable for developing bioactive molecules, particularly in CNS-targeting and antimicrobial applications. The rigid triazole core contributes to metabolic stability, while the pyrrolidine ring offers conformational flexibility, optimizing receptor interactions. This compound is suited for research in medicinal chemistry and drug discovery.

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate structure

1956328-09-8 structure

Product Name:1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate

CAS No:1956328-09-8

MF:C₈H₁₂N₄O₄

MW:228.205281257629

MDL:MFCD28404852

CID:4633165

PubChem ID:118992920

Update Time:2025-10-16

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate Chemical and Physical Properties

Names and Identifiers

- 1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate
- AKOS027331094
- 1-(Pyrrolidin-3-yl)-1H-1,2,4-triazoleoxalate
- 1956328-09-8
- 1-PYRROLIDIN-3-YL-1H-[1,2,4]TRIAZOLE OXALATE
- CS-15598
- oxalic acid;1-pyrrolidin-3-yl-1,2,4-triazole
- CS-0035107
- CS-WAA0156
- MDL： MFCD28404852
- Inchi： 1S/C6H10N4.C2H2O4/c1-2-7-3-6(1)10-5-8-4-9-10;3-1(4)2(5)6/h4-7H,1-3H2;(H,3,4)(H,5,6)
- InChI Key： RFHCLSFOENOFMM-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)=O.N1CCC(C1)N1C=NC=N1

Computed Properties

Exact Mass: 228.08585488g/mol
Monoisotopic Mass: 228.08585488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 117

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338148-250mg	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%+	250mg	$237	2023-03-05
Chemenu	CM338148-1g	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%+	1g	$580	2023-03-05
Chemenu	CM338148-100mg	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%+	100mg	$232	2021-08-18
Chemenu	CM338148-250mg	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%+	250mg	$386	2021-08-18
Chemenu	CM338148-1g	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%+	1g	$965	2021-08-18
eNovation Chemicals LLC	D773697-100mg	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%	100mg	$195	2024-06-06
eNovation Chemicals LLC	D773697-250mg	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%	250mg	$260	2024-06-06
eNovation Chemicals LLC	D773697-1g	1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate	1956328-09-8	95%	1g	$600	2024-06-06
Aaron	AR01D9Q6-100mg	1-(Pyrrolidin-3-Yl)-1H-1,2,4-Triazole Oxalate	1956328-09-8	97%	100mg	$129.00	2025-02-10
Aaron	AR01D9Q6-250mg	1-(Pyrrolidin-3-Yl)-1H-1,2,4-Triazole Oxalate	1956328-09-8	97%	250mg	$215.00	2025-02-10

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate Related Literature

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